N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-(2-methylbenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-[(2-methylphenyl)methyl]-7-oxopyrrolo[2,3-c]pyridin-6-yl]acetamide
• InChI: InChI=1S/C25H23N3O4/c1-17-4-2-3-5-19(17)15-27-10-8-18-9-11-28(25(30)24(18)27)16-23(29)26-20-6-7-21-22(14-20)32-13-12-31-21/h2-11,14H,12-13,15-16H2,1H3,(H,26,29)
• InChI Key: DZRSCWLMZARXTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=CC3=C2C(=O)N(C=C3)CC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C25H23N3O4
• Molecular Weight: 429.5 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-(2-methylbenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide is a useful research compound. Its molecular formula is C25H23N3O4 and its molecular weight is 429.476. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pyrrolobenzodiazepines and Analgesic Activity Pyrrolobenzodiazepines, including compounds structurally related to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-(2-methylbenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide, have been synthesized and evaluated for their antinociceptive activities. Certain derivatives demonstrated significant activity in antinociceptive assays without inducing sedative or myorelaxant effects (Mai et al., 1995).

Antitumor Activity Several studies have synthesized and evaluated the antitumor potential of related compounds:

• N-aryl(indol-3-yl)glyoxamides, including structurally similar compounds, were studied for their cytotoxic effects on various cancer cell lines. Certain derivatives showed potent IC50 values against human cervix carcinoma, murine leukemia, and human ovarian carcinoma cell lines, indicating their potential as antitumor agents (Marchand et al., 2009).
• Thiazolyl N-benzyl-substituted acetamide derivatives were synthesized and evaluated for Src kinase inhibitory and anticancer activities. Some compounds demonstrated inhibition of cell proliferation in human colon carcinoma, breast carcinoma, and leukemia cells (Fallah-Tafti et al., 2011).

Photovoltaic and Optoelectronic Applications Spectroscopic and quantum mechanical studies were conducted on benzothiazolinone acetamide analogs, related to the compound of interest. These studies aimed to evaluate their suitability as photosensitizers in dye-sensitized solar cells (DSSCs) and their potential in photovoltaic efficiency modeling. The compounds showed good light harvesting efficiency (LHE) and free energy of electron injection, making them candidates for use in photovoltaic cells. Moreover, the compounds exhibited nonlinear optical (NLO) activity, suggesting their applicability in optoelectronic devices (Mary et al., 2020).